Cas no 193966-77-7 (4-Bromophenoxytriisopropylsilane)

4-Bromophenoxytriisopropylsilane is a silane-based protecting reagent commonly used in organic synthesis, particularly for the selective protection of hydroxyl groups. Its key advantages include high stability under a range of reaction conditions and ease of deprotection under mild acidic conditions. The triisopropylsilyl (TIPS) group offers steric bulk, enhancing selectivity in multi-step syntheses. The bromophenoxy moiety provides additional functionality for further derivatization. This compound is particularly useful in nucleoside and carbohydrate chemistry, where precise protection strategies are critical. Its compatibility with various reagents and intermediates makes it a versatile tool in complex molecular constructions.

4-Bromophenoxytriisopropylsilane structure

193966-77-7 structure

Product Name:4-Bromophenoxytriisopropylsilane

CAS No:193966-77-7

MF:C₁₅H₂₅BrOSi

MW:329.347904920578

CID:1063657

PubChem ID:329767595

Update Time:2025-06-07

4-Bromophenoxytriisopropylsilane Chemical and Physical Properties

Names and Identifiers

- 4-Bromophenoxytriisopropylsilane
- 1-bromo-4-(triisopropylsilyloxy)benzene
- 4-BROMOPHENOXYTRIISOPROPYLSILANE,COLOURLESS OIL
- (4-bromophenoxy)-tri(propan-2-yl)silane
- (4-Bromophenoxy)triisopropylsilane
- 1-Bromo-4-[tris(1-methylethyl)silyloxy]benzene
- 1-BroMo-4-triisopropylsilyloxybenzene
- (4-BroMophenoxy)tris(1-Methylethyl)silane
- 1-BroMo-4-[[tris(1-Methylethyl)silyl]oxy]benzene
- 1-Bromo-4-triisopropylsilyloxybenzene; (4-Bromophenoxy)tris(1-methylethyl)silane; 1-Bromo-4-[[tris(1-methylethyl)silyl]oxy]benzene
- p-triisopropylsiloxy-bromobenzene
- AKOS025243405
- 1-bromo-4-(triisopropyl)silyloxy-benzene
- (4-Bromo-phenoxy)-triisopropylsilane
- 4-Bromo-1-(triisopropylsilyloxy)benzene
- (4-Bromophenoxy)-triisopropyl-silane
- DB-337152
- 193966-77-7
- DTXSID80336773
- MFCD18379230
- SCHEMBL481885
- 1-Bromo-4-[tris(1-methylethyl)silyloxy]benzene, 97%
- MDL： MFCD18379230
- Inchi： 1S/C15H25BrOSi/c1-11(2)18(12(3)4,13(5)6)17-15-9-7-14(16)8-10-15/h7-13H,1-6H3
- InChI Key： HFFWXPIQBUOVFO-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)O[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

Exact Mass: 328.08600
Monoisotopic Mass: 328.08580g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.159 g/mL at 25 °C
Melting Point: N/A
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: n20/D 1.522
Solubility: Chloroform, Methanol
PSA: 9.23000
LogP: 6.00340

4-Bromophenoxytriisopropylsilane Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：Refrigerator

4-Bromophenoxytriisopropylsilane Pricemore >>

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TRC	B686400-100mg	4-Bromophenoxytriisopropylsilane	193966-77-7	100mg	$ 58.00	2023-04-18
TRC	B686400-500 mg	4-Bromophenoxytriisopropylsilane	193966-77-7	500MG	$ 55.00	2022-01-10
TRC	B686400-1 g	4-Bromophenoxytriisopropylsilane	193966-77-7	1g	$ 65.00	2022-01-10
TRC	B686400-2.5 g	4-Bromophenoxytriisopropylsilane	193966-77-7	2.5 g	$ 145.00	2022-01-10
TRC	B686400-500mg	4-Bromophenoxytriisopropylsilane	193966-77-7	500mg	$ 69.00	2023-04-18
TRC	B686400-1g	4-Bromophenoxytriisopropylsilane	193966-77-7	1g	$ 81.00	2023-09-08
TRC	B686400-2.5g	4-Bromophenoxytriisopropylsilane	193966-77-7	2.5g	$ 145.00	2022-06-06
TRC	B686400-2500mg	4-Bromophenoxytriisopropylsilane	193966-77-7	2500mg	$ 178.00	2023-04-18
abcr	AB604014-1g	(4-Bromophenoxy)triisopropylsilane; .	193966-77-7	1g	€160.50	2025-04-20
abcr	AB604014-5g	(4-Bromophenoxy)triisopropylsilane; .	193966-77-7	5g	€440.60	2025-04-20